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Compound of Interest

Compound Name: Omigapil

Cat. No.: B10783124

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Omigapil stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

Omigapil is a selective inhibitor of the mitochondrial permeability transition pore (mPTP)
opening, a key event in apoptosis. It has been investigated for its neuroprotective properties in
various models of neurodegenerative diseases. Accurate preparation of Omigapil stock
solutions is the first critical step for in vitro and in vivo studies. DMSO is a common solvent for
dissolving Omigapil due to its high solubilizing capacity for organic molecules.

Quantitative Data Summary

A clear understanding of the physicochemical properties of Omigapil is essential for accurate
stock solution preparation. The table below summarizes the key quantitative data for Omigapil
and its maleate salt form.
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Property Omigapil Omigapil Maleate
Molecular Formula C19H17NO C23H21NOs

Molecular Weight ( g/mol ) 275.35 391.42

Solubility in DMSO Data not available = 2.5 mg/mL (6.39 mM)[1]
Appearance Solid Solid

Experimental Protocol: Preparation of a 10 mM
Omigapil Maleate Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Omigapil maleate in
DMSO. This concentration is a common starting point for serial dilutions to achieve desired
experimental concentrations.

Materials:

e Omigapil maleate powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Pipettes and sterile pipette tips

e Vortex mixer

o Optional: Water bath or sonicator

Procedure:

e Determine the required mass of Omigapil maleate:

o To prepare 1 mL of a 10 mM stock solution, use the following calculation:
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= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

» Mass (mg) = 0.010 mol/L x 0.001 L x 391.42 g/mol x 1000 mg/g = 3.91 mg

» Weighing the Omigapil maleate:

o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh out 3.91 mg of Omigapil maleate powder into the microcentrifuge tube.
e Adding DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Omigapil
maleate powder.

¢ Dissolution:

o Cap the tube securely and vortex the solution until the Omigapil maleate is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming in a water bath (not exceeding 40°C) or brief sonication can be used to aid
dissolution.[1]

e Storage:
o For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.[1]

o When stored at -20°C, the solution is stable for up to one month. For storage up to six
months, -80°C is recommended.[1]

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best
practice to aliquot the stock solution into smaller, single-use volumes.

Best Practices for Handling and Use

o Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from
the air. This can affect the stability and solubility of the compound. Always use anhydrous
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DMSO and keep the container tightly sealed.

* Avoid Repeated Freeze-Thaw Cycles: As mentioned, repeated freezing and thawing can
lead to the degradation of Omigapil. Aliquoting the stock solution is highly recommended.

* Working Solutions: Prepare fresh working solutions from the frozen stock for each
experiment to ensure consistency and accuracy.

* Solvent Effects: Be mindful of the final concentration of DMSO in your experimental system,
as high concentrations of DMSO can have cytotoxic or other off-target effects. It is advisable
to run a vehicle control (containing the same final concentration of DMSO) in all experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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